Cas no 2002497-89-2 (trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol)

• Product Name: trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol
• CAS No: 2002497-89-2
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6294278
• PubChem ID: 102730892
• Update Time: 2025-06-12

trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol
• F6545-4342
• (1S,2S)-2-[(2,5-difluorophenyl)amino]cyclohexan-1-ol
• 2002497-89-2
• AKOS040822990
• trans-2-[(2,5-difluorophenyl)amino]cyclohexan-1-ol

• Inchi： 1S/C12H15F2NO/c13-8-5-6-9(14)11(7-8)15-10-3-1-2-4-12(10)16/h5-7,10,12,15-16H,1-4H2/t10-,12-/m0/s1
• InChI Key： FMCCFWJWKOTPOZ-JQWIXIFHSA-N
• SMILES： FC1C=CC(=CC=1N[C@H]1CCCC[C@@H]1O)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol

Comprehensive Overview of trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol (CAS No. 2002497-89-2)

The compound trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol (CAS No. 2002497-89-2) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,5-difluorophenyl moiety and the aminocyclohexanol backbone, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the context of central nervous system (CNS) drug development and enzyme modulation.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol contributes to its lipophilicity, which is a critical factor in drug permeability and target binding affinity. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. The compound's stereochemistry (trans-configuration) further influences its interaction with biological targets, making it a valuable tool for stereoselective synthesis studies.

From a synthetic perspective, CAS 2002497-89-2 serves as an intermediate for constructing more complex molecules. Its amino-alcohol functionality allows for diverse chemical modifications, such as N-alkylation or O-acylation, enabling the creation of libraries for high-throughput screening (HTS). This versatility addresses the growing need for fragment-based drug design (FBDD) in pharmaceutical R&D. Notably, its cyclohexane ring provides conformational rigidity, a desirable trait for molecular recognition in GPCR-targeted therapies, a hot topic in neurodegenerative disease research.

Environmental and green chemistry considerations are increasingly shaping compound development. The synthesis of trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol can be optimized using catalytic methods to minimize waste, aligning with sustainable chemistry principles. This aspect resonates with industry demands for eco-friendly synthesis routes, frequently searched in academic and industrial databases. Additionally, its potential as a chiral auxiliary in asymmetric synthesis makes it relevant to the expanding field of enantioselective catalysis.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, particularly for verifying its diastereomeric purity. These methods are crucial for quality control in preclinical development stages. The compound's logP value and hydrogen bonding capacity are frequently calculated parameters in in silico ADMET prediction models, reflecting the integration of computational chemistry in modern drug discovery workflows.

In material science applications, the difluorophenyl group in 2002497-89-2 contributes to electronic effects that could influence liquid crystal properties or polymeric material performance. This dual applicability in pharmaceuticals and materials underscores the compound's interdisciplinary importance. Patent literature reveals growing interest in similar structures for OLED materials and organic semiconductors, connecting it to cutting-edge optoelectronic research.

The safety profile of trans-2-(2,5-difluorophenyl)aminocyclohexan-1-ol requires proper handling according to standard laboratory protocols. While not classified as hazardous under current regulations, its amino-alcohol nature necessitates standard precautions for amine-containing compounds. This practical consideration is frequently addressed in chemical safety databases and SDS documentation, which are commonly searched resources for laboratory personnel.

Future research directions for this compound may explore its structure-activity relationships (SAR) in various biological contexts or its potential as a pharmacophore in multi-target drug design. The increasing availability of custom synthesis services for such specialized intermediates facilitates broader investigation across academic and industrial settings. As precision medicine advances, tailored compounds like CAS 2002497-89-2 will likely gain prominence in personalized therapeutics development pipelines.